Cas no 1196-17-4 (1-(Hydroxymethyl)indan)

• Product Name: 1-(Hydroxymethyl)indan
• CAS No: 1196-17-4
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 210000
• PubChem ID: 271880
• Update Time: 2025-05-19

1-(Hydroxymethyl)indan Chemical and Physical Properties

Names and Identifiers

• (2,3-Dihydro-1H-inden-1-yl)methanol
• 1H-Indene-1-methanol,2,3-dihydro-
• 2,3-dihydro-1H-inden-1-ylmethanol
• 1-Indanmethanol
• 1-Indanylmethanol
• indan-1-yl-methanol
• indanmethanol
• CS-0217267
• 1196-17-4
• BAA19617
• 1H-Indene-1-methanol, 2,3-dihydro-
• 1-(Hydroxymethyl)indan
• Z1148209594
• indanylmethan-1-ol
• NSC115866
• DTXSID80297411
• SY030168
• SCHEMBL1125363
• AC3163
• GJZQCDPVYVQVBP-UHFFFAOYSA-N
• MFCD18089511
• AKOS013020827
• 2,3-dihydro-1H-inden-1-methanol
• EN300-72494
• SB85157
• NSC-115866
• DB-234666

• MDL： MFCD18089511
• Inchi： 1S/C10H12O/c11-7-9-6-5-8-3-1-2-4-10(8)9/h1-4,9,11H,5-7H2
• InChI Key： GJZQCDPVYVQVBP-UHFFFAOYSA-N
• SMILES： OCC1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 148.08900
• Monoisotopic Mass: 148.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.08
• Melting Point: Not available
• Boiling Point: 262.5℃at760mmHg
• Flash Point: 121.7°C
• Refractive Index: 1.565
• PSA: 20.23000
• LogP: 1.70870
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(Hydroxymethyl)indan Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 1-(Hydroxymethyl)indan

Comprehensive Guide to 1-(Hydroxymethyl)indan (CAS No. 1196-17-4): Properties, Applications, and Industry Insights

1-(Hydroxymethyl)indan (CAS No. 1196-17-4) is a versatile organic compound with a growing presence in pharmaceutical, fragrance, and specialty chemical industries. This bicyclic alcohol derivative, featuring a hydroxymethyl group attached to an indan ring, has garnered attention for its unique structural properties and functional versatility. Researchers and manufacturers increasingly explore its potential as a building block for complex molecules, particularly in asymmetric synthesis and chiral intermediate applications.

The compound's molecular formula (C₁₀H₁₂O) and molecular weight of 148.20 g/mol make it an attractive candidate for fine chemical synthesis. Its boiling point of approximately 280°C and melting point range of 45-50°C indicate stability under various processing conditions. Recent studies highlight its role in developing bioactive compounds, with particular interest in its hydrogen bonding capacity and stereochemical influence on reaction pathways.

In the fragrance industry, 1-(Hydroxymethyl)indan serves as a precursor for woody-amber notes, aligning with the market trend toward sustainable aroma chemicals. Its structural similarity to indane musk derivatives makes it valuable for creating novel perfume accords without environmental persistence concerns. Manufacturers are investigating its potential in green chemistry applications, particularly in catalyzed reactions that minimize waste generation.

Pharmaceutical researchers value this compound for its chiral indan scaffold, which appears in several drug candidates targeting neurological and inflammatory conditions. The hydroxymethyl functionality allows diverse derivatization opportunities, enabling the creation of ester prodrugs or ether conjugates. Recent patent literature reveals its incorporation into kinase inhibitors and GPCR modulators, reflecting the compound's relevance in modern drug discovery pipelines.

From a synthetic chemistry perspective, CAS 1196-17-4 demonstrates interesting reactivity patterns. The benzylic position shows selective oxidation potential, while the hydroxyl group participates in nucleophilic substitutions and protection-deprotection strategies. These characteristics make it valuable for constructing polycyclic architectures found in natural product analogs. Advanced flow chemistry techniques have recently been applied to its production, addressing the industry's need for scalable processes with improved atom economy.

Quality control of 1-(Hydroxymethyl)indan typically involves HPLC analysis and spectroscopic characterization (IR, NMR). The compound's stability profile under various storage conditions has become a research focus, with studies examining optimal packaging materials and temperature ranges to prevent oxidative degradation. These investigations support the compound's growing use in GMP-compliant manufacturing environments.

Environmental and toxicological assessments of 1196-17-4 indicate favorable biodegradation potential, contributing to its selection in eco-friendly formulations. Life cycle analysis studies compare favorably against traditional aromatic alcohols, aligning with the chemical industry's sustainability goals. Regulatory filings in major markets confirm its acceptance for various applications without significant usage restrictions.

The commercial landscape for 1-(Hydroxymethyl)indan features both custom synthesis providers and bulk manufacturers, with supply chains adapting to increased demand. Market analysts note its inclusion in high-value chemical portfolios, particularly among companies specializing in performance intermediates. Pricing trends reflect its status as a specialty chemical rather than a commodity product, with variations based on optical purity requirements and batch sizes.

Future research directions for CAS 1196-17-4 include exploration of its metal-organic frameworks (MOFs) applications and potential in energy storage materials. The compound's rigid backbone and functional group accessibility make it interesting for materials science applications beyond traditional chemical uses. Collaborative studies between academia and industry continue to uncover novel applications that leverage its unique molecular geometry and reactivity profile.